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Introduction

Osimertinib (Tagrisso™) is a third-generation, irreversible epidermal growth factor receptor

(EGFR) tyrosine kinase inhibitor (TKI) that is highly effective against non-small cell lung cancer

(NSCLC) with EGFR T790M mutations.[1][2] The monitoring of osimertinib concentrations in

biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and in

the drug development process. This document provides an overview of validated analytical

methods for the quantitative determination of osimertinib in biological samples, primarily

focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Techniques

The gold standard for the quantification of osimertinib in biological matrices such as plasma,

serum, and cerebrospinal fluid is LC-MS/MS.[3][4] This technique offers high sensitivity,

specificity, and a wide dynamic range, making it ideal for clinical and research applications.[5]

[6] Ultra-performance liquid chromatography (UPLC)-MS/MS methods have also been

developed, offering faster analysis times.[7][8]
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The following tables summarize the performance characteristics of various published LC-

MS/MS and UPLC-MS/MS methods for the quantification of osimertinib.

Table 1: LC-MS/MS Methods for Osimertinib Quantification in Human Plasma

Parameter Method 1 Method 2 Method 3

Linearity Range 1.25 - 300 ng/mL[5] 10 - 4000 pg/mL[6] 40 - 1000 nM[9][10]

LLOQ 1.25 ng/mL[5] 10 pg/mL[6] 40 nM[9][10]

Sample Volume Not Specified Not Specified Not Specified

Extraction Method
Protein

Precipitation[5]

Liquid-Liquid

Extraction[6]
Not Specified

Internal Standard Propranolol[5] Osimertinib-D3[6] Gefitinib-D6[10]

Intra-day Precision < 10% RSD[5] 0.31 - 8.55% RSD[6] < 15%[10]

Inter-day Precision < 10% RSD[5] 0.26 - 6.16% RSD[6] < 15%[10]

Accuracy
Within acceptable

limits[5]
Within 15%[6] Within 15%[10]

Recovery Not Specified 87.79%[6] Not Specified

Table 2: UPLC-MS/MS Methods for Osimertinib Quantification in Rat and Human Plasma
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Parameter Method 1 (Rat Plasma) Method 2 (Human Plasma)

Linearity Range 1.0 - 1000 ng/mL[11] 5 - 500 ng/mL[8]

LLOQ 1.0 ng/mL[11] 5 ng/mL[8]

Sample Volume 50 µL[7] Not Specified

Extraction Method Protein Precipitation[7] Protein Precipitation[8]

Internal Standard Nilotinib[7] D3-Sorafenib[8]

Intra-day Precision 6.25 - 10.34%[11] ≤ 6.1% CV[8]

Inter-day Precision 3.43 - 10.44%[11] ≤ 6.1% CV[8]

Accuracy 92.66 - 101.50%[11] 95.8 - 105.2%[8]

Recovery Not Specified 92.3 - 106.0% (Matrix Effect)[8]

Experimental Protocols
Protocol 1: Quantification of Osimertinib in Human Plasma using LC-MS/MS

This protocol is a representative method compiled from common practices in the cited

literature.[5][6]

1. Materials and Reagents

Osimertinib reference standard

Internal Standard (IS), e.g., Propranolol or Osimertinib-D3

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Human plasma (with anticoagulant, e.g., EDTA)

2. Sample Preparation (Protein Precipitation)
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Thaw plasma samples at room temperature.

Spike 100 µL of plasma with the internal standard solution.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

3. LC-MS/MS Conditions

LC System: Agilent or equivalent

Column: C18 column (e.g., Agilent Zorbax SB-C18)[5]

Mobile Phase A: 0.2% Formic acid in water[5]

Mobile Phase B: Acetonitrile[5]

Flow Rate: 0.4 mL/min[5]

Injection Volume: 5 µL

MS System: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Osimertinib: m/z 499.6 → 72.0[6]

Propranolol (IS): (if used)

Osimertinib-D3 (IS): m/z 503.63 → 72.0[6]

4. Data Analysis
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Quantify osimertinib concentrations using a calibration curve prepared in blank plasma.

The ratio of the peak area of osimertinib to the peak area of the internal standard is plotted

against the nominal concentration of the calibration standards.
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Caption: EGFR Signaling Pathway and the Mechanism of Action of Osimertinib.
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Caption: General Experimental Workflow for Osimertinib Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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